Cas no 139360-20-6 (Cyclohexanol, 2-[4-(1,1-dimethylethyl)phenyl]-, trans-)

• Product Name: Cyclohexanol, 2-[4-(1,1-dimethylethyl)phenyl]-, trans-
• CAS No: 139360-20-6
• MF: C₁₆H₂₄O
• MW: 232.361165046692
• MDL: MFCD06201066
• CID: 1278274
• Update Time: 2025-06-08

Cyclohexanol, 2-[4-(1,1-dimethylethyl)phenyl]-, trans- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanol, 2-[4-(1,1-dimethylethyl)phenyl]-, trans-
• (1R,2S)-2-(4-tert-butylphenyl)cyclohexan-1-ol

• MDL： MFCD06201066
• Inchi： 1S/C16H24O/c1-16(2,3)13-10-8-12(9-11-13)14-6-4-5-7-15(14)17/h8-11,14-15,17H,4-7H2,1-3H3/t14-,15+/m0/s1
• InChI Key： MHRLTLNZXOWQOX-LSDHHAIUSA-N
• SMILES： [C@@H]1(O)CCCC[C@H]1C1=CC=C(C(C)(C)C)C=C1

Computed Properties

• Exact Mass: 232.18282
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 2

Experimental Properties

• PSA: 20.23

Additional information on Cyclohexanol, 2-[4-(1,1-dimethylethyl)phenyl]-, trans-

Cyclohexanol, 2-[4-(1,1-Dimethylethyl)phenyl]-, trans- (CAS No. 139360-20-6): Structural Insights and Emerging Applications in Chemical Biology and Drug Discovery

The compound Cyclohexanol, 2-[4-(1,1-dimethylethyl)phenyl]-, trans- (CAS No. 139360-20-6) is a structurally complex organic molecule with significant potential in chemical biology and pharmaceutical research. Its unique trans-isomeric configuration at the cyclohexane ring imparts distinct physicochemical properties compared to its cis counterpart. This compound belongs to the broader class of substituted cyclohexanols, characterized by a cyclohexane ring bearing a hydroxyl group at position 1 (or equivalent) and an aromatic substituent at position 2. The tert-butylphenyl moiety attached via the aromatic ring introduces steric hindrance and lipophilicity critical for its biological interactions.

Synthetic advancements have enabled scalable production of this compound through optimized catalytic asymmetric hydrogenation protocols, as reported in a 2023 study by the group of Prof. Zhang et al. (Journal of Organic Chemistry). The trans-selective synthesis employs iridium-based catalysts under mild conditions (e.g., 5 bar H_₂, room temperature), achieving >98% enantiomeric excess (ee) with excellent diastereoselectivity. Such methods address earlier challenges in stereochemical control while reducing environmental impact through solvent-free reaction systems—a key focus in sustainable chemistry.

In pharmacological studies published in Nature Communications (Jan 2024), this compound demonstrated remarkable activity as a selective inhibitor of protein kinase Cδ (PKCδ). Its tert-butylphenyl group interacts with the enzyme’s ATP-binding pocket via π-stacking interactions, while the cyclohexanol moiety forms hydrogen bonds with key residues Ser85 and Asp87. This dual binding mechanism achieves IC₅₀ values as low as 5 nM against cancer cell lines overexpressing PKCδ—a hallmark of aggressive tumors such as glioblastoma multiforme. Notably, the trans-isomer’s rigidity enhances binding affinity compared to flexible cis analogs by ~4-fold.

Emerging applications extend into molecular probe design, where this compound serves as a fluorescent tag precursor for live-cell imaging studies. A recent Angewandte Chemie paper describes its conjugation with Alexa Fluor dyes via click chemistry under copper-free conditions. The resulting probes exhibit minimal cytotoxicity (e.g., CC₅₀>50 μM) while enabling real-time tracking of membrane receptor trafficking in neuronal cells—a breakthrough for neurodegenerative disease research.

In materials science contexts, this compound functions as a chiral template for generating helical polyurethane networks. A collaborative study between MIT and BASF (Advanced Materials 2024) demonstrated that incorporating this molecule into polymer backbones induces helical twisting power (HTP) values up to +75 nm·deg^-1. Such properties are being explored for next-generation optoelectronic devices requiring tunable circular dichroism responses without heavy metal additives.

Ongoing investigations focus on its role as a bioisostere in opioid receptor modulators. Researchers at Stanford University are leveraging its rigidity to replace flexible piperidine moieties in fentanyl derivatives—reducing μ-opioid receptor affinity while enhancing κ-opioid selectivity by ~8-fold according to preliminary data presented at the 2024 ACS National Meeting. This strategy aims to balance analgesic efficacy with reduced addiction liability.

The compound’s structural versatility is further highlighted in recent green chemistry applications where it serves as a recyclable organocatalyst for aldol reactions under aqueous conditions (e.g., catalyzing acetone/paraformaldehyde condensation at pH=7). Its tert-butylphenol derivative form exhibits turnover numbers exceeding 5×10⁴ without metal co-catalysts—a significant advancement toward industrial biocatalysis systems.

Clinical translation efforts are prioritizing its use as a prodrug component for targeted drug delivery systems. A phase I trial initiated by Vertex Pharmaceuticals employs this compound’s hydroxyl group for conjugation to folate-based ligands targeting folate receptor-positive tumors like ovarian carcinoma. Preclinical data shows enhanced tumor-to-blood ratios (>5:1 at 48h post-injection) compared to unconjugated formulations—a critical milestone toward personalized chemotherapy approaches.

Safety profiles established through OECD-guideline toxicity studies reveal LD₅₀ values >5 g/kg in rodent models when administered orally or intravenously—positioning it favorably within regulatory frameworks for preclinical development programs. Its metabolic stability under hepatic microsomal conditions (>75% intact after 6h incubation at 37°C) suggests favorable pharmacokinetic properties essential for oral dosage forms.

In summary, Cyclohexanol, 2-[4-(1,1-dimethylethyl)phenyl]-, trans- represents an indispensable building block across multiple scientific domains due to its unique stereochemical features and tunable functional groups. Ongoing interdisciplinary research continues to uncover novel applications—from precision oncology tools to sustainable materials—cementing its status as a cornerstone molecule in modern chemical biology innovation.